3-[2-[4-(2-Methoxypyridin-4-yl)-3-oxopiperazin-1-yl]-2-oxoethyl]-6-methylpyrimidin-4-one

• IUPAC Name: 3-[2-[4-(2-methoxypyridin-4-yl)-3-oxopiperazin-1-yl]-2-oxoethyl]-6-methylpyrimidin-4-one
• InChI: InChI=1S/C17H19N5O4/c1-12-7-15(23)21(11-19-12)9-16(24)20-5-6-22(17(25)10-20)13-3-4-18-14(8-13)26-2/h3-4,7-8,11H,5-6,9-10H2,1-2H3
• InChI Key: OLOBSPIBJXSNSF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N(C=N1)CC(=O)N2CCN(C(=O)C2)C3=CC(=NC=C3)OC
• Molecular Formula: C17H19N5O4
• Molecular Weight: 357.4 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a pyrimidinone ring, which is a common structure in many pharmaceutical drugs due to its ability to bind to various biological targets. The molecule also contains a piperazine ring, which is often found in drugs due to its ability to improve solubility and absorption.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as X-ray crystallography or NMR spectroscopy. These techniques can provide detailed information about the arrangement of atoms in the molecule and the nature of the chemical bonds.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. These properties, which include things like melting point, boiling point, solubility, and stability, can often be predicted using computational chemistry methods.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the biological target it interacts with. Without specific information, it’s difficult to predict the mechanism of action of this compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as its biological activity. Without specific information, it’s difficult to provide a detailed safety assessment.

Future Directions

The future directions for research on this compound would likely depend on its biological activity. If the compound shows promising activity in preliminary studies, it could be further optimized and tested in more advanced models.